Cas no 868-26-8 (Dimethyl bromomalonate)
Dimethyl bromomalonate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl Bromomalonate
- dimethyl 2-bromopropanedioate
- Bromomalonic Acid Dimethyl Ester
- Dimethyl 2-bromomalonate
- DIMETHYLBROMOMALONATE
- Propanedioic acid, bromo-, dimethyl ester
- 2-Bromo dimethyl malonate
- NEMOJKROKMMQBQ-UHFFFAOYSA-N
- Dimethyl bromomalonate, 90%, tech.
- C5H7BrO4
- dimethylbromomalo-nate
- dimethyl-2-bromomalonate
- Dimethyl 2-bromomalonate #
- 2-Bromomalonic acid dimethyl ester
- NSC1758
- 1,3-Dimethyl 2-bromopropanedioate (ACI)
- Malonic acid, bromo-, dimethyl ester (7CI, 8CI)
- Propanedioic acid, bromo-, dimethyl ester (9CI)
- Dimethyl α-bromomalonate
- NSC 175888
- EINECS 212-775-4
- MALONIC ACID, BROMO-, DIMETHYL ESTER
- SCHEMBL690839
- D2V5M6E7E6
- NSC-175888
- J-800362
- UNII-D2V5M6E7E6
- DTXSID60235811
- SY052005
- D3887
- DTXCID90158302
- BS-44081
- D78444
- J-640358
- AKOS015900202
- Dimethyl bromomalonate, technical grade, 90%
- Propanedioic acid, 2-bromo-, 1,3-dimethyl ester
- NS00039153
- 1,3-dimethyl 2-bromopropanedioate
- DIMETHYL .ALPHA.-BROMOMALONATE
- DB-056955
- MFCD00025865
- 868-26-8
- DIMETHYL ALPHA-BROMOMALONATE
- NSC175888
- Dimethyl bromomalonate
-
- MDL: MFCD00025865
- Inchi: 1S/C5H7BrO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H3
- InChI Key: NEMOJKROKMMQBQ-UHFFFAOYSA-N
- SMILES: O=C(C(C(OC)=O)Br)OC
Computed Properties
- Exact Mass: 209.95300
- Monoisotopic Mass: 209.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
Experimental Properties
- Color/Form: Colorless or light yellow transparent liquid
- Density: 1.601 g/mL at 25 °C(lit.)
- Boiling Point: 105-108 °C/11 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.460(lit.)
- PSA: 52.60000
- LogP: 0.09590
- Solubility: Not determined
Dimethyl bromomalonate Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 3265 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34-37
- Safety Instruction: S26; S36/37/39; S45
- FLUKA BRAND F CODES:19
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:II
- Packing Group:III
- Risk Phrases:R34; R37
Dimethyl bromomalonate Customs Data
- HS CODE:2917190090
- Customs Data:
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Dimethyl bromomalonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RR354-5g |
Dimethyl bromomalonate |
868-26-8 | 95.0%(GC) | 5g |
¥606.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | RR354-1g |
Dimethyl bromomalonate |
868-26-8 | 95.0%(GC) | 1g |
¥224.0 | 2022-05-30 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 359890-5ML |
Dimethyl bromomalonate |
868-26-8 | 90% | 5ml |
¥537.51 | 2023-12-07 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 359890-25ML |
Dimethyl bromomalonate |
868-26-8 | 90% | 25ml |
¥1724.37 | 2023-12-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D838689-25g |
Dimethyl Bromomalonate |
868-26-8 | 95% | 25g |
1,132.00 | 2021-05-17 | |
| TRC | D471278-50mg |
Dimethyl Bromomalonate |
868-26-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D471278-100mg |
Dimethyl Bromomalonate |
868-26-8 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D471278-500mg |
Dimethyl Bromomalonate |
868-26-8 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154368-25G |
Dimethyl bromomalonate |
868-26-8 | >95.0%(GC) | 25g |
¥1108.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154368-5G |
Dimethyl bromomalonate |
868-26-8 | >95.0%(GC) | 5g |
¥356.90 | 2023-09-03 |
Dimethyl bromomalonate Production Method
Production Method 1
1.2 Reagents: Water ; rt
Production Method 2
Production Method 3
Dimethyl bromomalonate Raw materials
Dimethyl bromomalonate Preparation Products
Dimethyl bromomalonate Suppliers
Dimethyl bromomalonate Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Dimethyl bromomalonate
Dimethyl Bromomalonate (CAS No. 868-26-8): Properties, Applications, and Market Insights
Dimethyl bromomalonate (CAS No. 868-26-8) is a versatile organic compound widely used in synthetic chemistry and pharmaceutical research. This ester derivative of bromomalonic acid is known for its unique reactivity, making it a valuable intermediate in various chemical transformations. With the growing demand for fine chemicals and specialty intermediates, dimethyl bromomalonate has gained significant attention in both academic and industrial settings.
The molecular formula of dimethyl bromomalonate is C5H7BrO4, and it typically appears as a colorless to pale yellow liquid. One of the key features of this compound is its ability to participate in Michael addition reactions, alkylation processes, and nucleophilic substitutions. These properties make it particularly useful in the synthesis of complex molecules, including potential drug candidates and advanced materials.
Recent trends in green chemistry have sparked interest in dimethyl bromomalonate applications as researchers explore more sustainable synthetic routes. The compound's reactivity profile allows for atom-efficient transformations, aligning with the principles of green synthesis and reduced waste generation. Many pharmaceutical companies are investigating its use in the development of novel therapeutic agents, especially in the field of small molecule drug discovery.
In the agrochemical sector, dimethyl bromomalonate serves as a building block for various crop protection agents. Its incorporation into pesticide formulations has shown promising results in enhancing product efficacy while maintaining environmental safety profiles. The compound's versatility also extends to materials science, where it contributes to the synthesis of specialized polymers and functional materials.
The global market for dimethyl bromomalonate has shown steady growth, driven by increasing R&D activities in pharmaceutical and chemical industries. Manufacturers are focusing on improving production processes to meet the rising demand for high-purity dimethyl bromomalonate. Quality control remains a critical factor, with analytical methods like HPLC analysis and GC-MS characterization being essential for ensuring product consistency.
Storage and handling of dimethyl bromomalonate require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere to maintain stability. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical.
Recent advancements in synthetic methodology have revealed new applications for dimethyl bromomalonate in asymmetric synthesis and catalysis. Researchers are particularly excited about its potential in stereoselective transformations, which could lead to more efficient routes to chiral compounds. These developments align with current industry priorities for cost-effective and selective synthetic processes.
For laboratories and industries sourcing dimethyl bromomalonate, several technical considerations are important. The compound's purity level, typically ranging from 97% to 99%, directly impacts its performance in sensitive reactions. Suppliers often provide detailed technical specifications and certificates of analysis to assist customers in selecting the appropriate grade for their specific applications.
The future outlook for dimethyl bromomalonate appears promising, with ongoing research uncovering novel applications across multiple disciplines. As synthetic chemistry continues to evolve, this compound is likely to maintain its position as a valuable tool for organic synthesis. Its combination of reactivity and versatility ensures continued relevance in both academic research and industrial production settings.
Environmental considerations are becoming increasingly important in the production and use of dimethyl bromomalonate. Manufacturers are implementing green chemistry principles to minimize waste and energy consumption during synthesis. These efforts contribute to more sustainable chemical processes while maintaining the high quality required by end-users in pharmaceutical and specialty chemical industries.
For researchers working with dimethyl bromomalonate, understanding its spectroscopic properties is essential for reaction monitoring and product characterization. The compound exhibits distinctive signals in 1H NMR and 13C NMR spectra, which serve as valuable diagnostic tools. These analytical features facilitate its identification and purity assessment in various synthetic applications.
The pricing and availability of dimethyl bromomalonate fluctuate based on market demand and raw material costs. Bulk purchasers can often negotiate favorable terms with suppliers, especially when requiring consistent quantities for ongoing research or production needs. The development of more efficient synthetic routes may contribute to cost reductions in the coming years.
In conclusion, dimethyl bromomalonate (CAS No. 868-26-8) represents an important chemical intermediate with diverse applications in modern chemistry. Its unique combination of properties continues to inspire innovative uses across multiple sectors. As research progresses and new synthetic methodologies emerge, this compound is poised to play an even more significant role in the development of advanced materials and pharmaceutical compounds.
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